Cas no 6945-92-2 (ethyl 2-hydrazinoacetate;hydrochloride)

• Product Name: ethyl 2-hydrazinoacetate;hydrochloride
• CAS No: 6945-92-2
• MF: C₄H₁₁ClN₂O₂
• MW: 154.595340013504
• MDL: MFCD00012923
• CID: 47106
• PubChem ID: 24878364
• Update Time: 2025-06-13

ethyl 2-hydrazinoacetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydrazinylacetate hydrochloride
• Ethyl hydrazinoacetate hydrochloride
• Ethyl hydrazinoacetate hydrocholride
• Hydrazino-acetic acid ethyl ester hydrochloride
• 2-hydrazinyl acetic acid ethyl ester hydrochloride
• Acetic acid,hydrazino-,ethyl ester,monohydrochloride
• carbethoxymethylhydrazine hydrochloride
• ETHYL HYDRAZINEACETATE HCL
• ETHYL HYDRAZINOACETATE HCL
• EthylHydrzinocetateHydrochloride
• H2NNHCH2COOEt hydrochloride
• HYDRAZINO-ACETIC ACID ETHYL ESTER HCL
• ETHYL 2-HYDRAZINYLACETATE HCL
• ethyl 2-hydrazinoacetate hydrochloride
• Acetic acid, hydrazino-, ethyl ester, monohydrochloride
• Ethyl hydrazinoacetate hydrochloride, 97%
• hydrazinoacetic acid ethyl ester hydrochloride
• Acetic acid, ethyl ester, monohydrochloride
• C4H10N2O2.ClH
• Eth
• ethyl 2-hydrazinoacetate;hydrochloride
• Ethylhydrazinoacetate
• Ethyl2-hydrazinylacetateHydrochloride
• hydrazino-acetic acid ethyl ester hydro chloride
• A1-02567
• Ethyl 2-hydrazinylacetate Hydrochloride;Ethyl hydrazinoacetate HCl
• HZZRIIPYFPIKHR-UHFFFAOYSA-N
• CS-W002085
• 2-hydrazinylacetic acid ethyl ester, hydrochloride
• [(2-ethoxy-2-oxoethyl)amino]azanium;chloride
• GS-3015
• NS00043335
• NSC9435
• Hydrazinoessigsaeureaethylester hydrochlorid
• SCHEMBL702983
• AI13500000
• Ethylhydrazinoacetat HCl
• F9995-2504
• NSC-9435
• DL-Hydrazinoacetic acid ethyl ester hydrochloride
• hydrazino-acetic acid ethyl ester HCl salt
• Ethyl hydrazinylacetate--hydrogen chloride (1/1)
• Hydrazinoessigsaeureaethylester hydrochlorid [German]
• FT-0636301
• Ethyl hydraZinoacetate hydrochloride (N(NH2)Gly-OEt.HCl)
• AKOS005255462
• BCP21676
• ETHYL HYDRAZINOACETATE, HCL
• Ethylhydrazinoacetatehydrochloride
• 6945-92-2
• ethyl 2-hydrazinylacetate;hydrochloride
• AC-1387
• ethyl hydrazinoacetate monohydrochloride
• W-104622
• A836502
• Acetic acid, hydrazino-, ethyl ester, hydrochloride, DL-
• MFCD00012923
• NSC-52716
• NSC52716
• SY021491
• AM20100649
• DTXSID40989345
• NIOSH/AI1350000
• Ethyl hydrazinoacetate hydrochloric acid
• EN300-60347
• DB-055280

• MDL： MFCD00012923
• Inchi： 1S/C4H10N2O2.ClH/c1-2-8-4(7)3-6-5;/h6H,2-3,5H2,1H3;1H
• InChI Key： HZZRIIPYFPIKHR-UHFFFAOYSA-N
• SMILES： Cl.O(C(CNN)=O)CC
• BRN： 3912112

Computed Properties

• Exact Mass: 154.05100
• Monoisotopic Mass: 118.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 74.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 64.4

Experimental Properties

• Color/Form: Beige crystal
• Melting Point: 152-154 °C (lit.)
• Boiling Point: 223 °C at 760 mmHg
• Flash Point: 88.6 °C
• PSA: 64.35000
• LogP: 0.90600
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

ethyl 2-hydrazinoacetate;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on ethyl 2-hydrazinoacetate;hydrochloride

Introduction to Ethyl 2-Hydrazinoacetate; Hydrochloride (CAS No. 6945-92-2)

Ethyl 2-hydrazinoacetate; hydrochloride, with the chemical formula C₄H₉N₃O·HCl, is a compound of significant interest in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 6945-92-2, has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic uses. The hydrazino group and the ester functionality make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drugs targeting various diseases.

The structure of ethyl 2-hydrazinoacetate; hydrochloride consists of a hydrazino group attached to an acetate ester, with the hydrochloride salt form enhancing its solubility in aqueous solutions. This property is particularly advantageous for pharmaceutical applications, where solubility plays a crucial role in drug formulation and bioavailability. The compound's ability to participate in various chemical reactions, such as condensation and cyclization, makes it a cornerstone in organic synthesis.

In recent years, ethyl 2-hydrazinoacetate; hydrochloride has been explored for its potential role in the development of anti-inflammatory and anti-cancer agents. The hydrazino group is known to exhibit reactivity that can be harnessed to create bioactive molecules capable of interacting with biological targets. For instance, studies have shown that derivatives of this compound can inhibit the activity of certain enzymes involved in inflammatory pathways, making them promising candidates for therapeutic intervention.

One of the most intriguing aspects of ethyl 2-hydrazinoacetate; hydrochloride is its application in the synthesis of heterocyclic compounds. Heterocycles are essential scaffolds in medicinal chemistry, forming the backbone of numerous pharmacologically active agents. The compound's ability to undergo cyclization reactions under controlled conditions allows researchers to construct complex cyclic structures with potential biological activity. These structures have been investigated for their ability to modulate neurotransmitter systems, offering hope for new treatments in neurological disorders.

Recent advancements in computational chemistry have further enhanced the utility of ethyl 2-hydrazinoacetate; hydrochloride. Molecular modeling studies have helped predict its interactions with biological targets, providing insights into its mechanism of action. This computational approach has accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtualy before conducting expensive wet-lab experiments. The integration of machine learning algorithms has also enabled the identification of novel derivatives with improved pharmacokinetic properties.

The pharmaceutical industry has taken notice of ethyl 2-hydrazinoacetate; hydrochloride's potential, leading to several ongoing clinical trials and preclinical studies. These investigations aim to evaluate its efficacy and safety profile in treating conditions such as rheumatoid arthritis and certain types of cancer. The compound's dual functionality—both as a synthon for more complex molecules and as a potential therapeutic agent—makes it a multifaceted tool in drug development.

From a synthetic chemistry perspective, ethyl 2-hydrazinoacetate; hydrochloride serves as a building block for more intricate molecules. Its reactivity allows for the introduction of various functional groups, enabling the creation of diverse chemical libraries for high-throughput screening. This approach has been particularly successful in identifying lead compounds that can be further optimized through structure-activity relationship studies.

The environmental impact of using ethyl 2-hydrazinoacetate; hydrochloride has also been considered in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical production remains viable while adhering to environmental regulations. By optimizing reaction conditions and employing catalytic methods, researchers have been able to improve the overall efficiency of processes involving this compound.

In conclusion, ethyl 2-hydrazinoacetate; hydrochloride (CAS No. 6945-92-2) is a versatile compound with significant applications in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules targeting various diseases. With ongoing research exploring its potential therapeutic uses and sustainable synthetic methods, this compound continues to be a focal point in both academic and industrial settings.